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Compound of Interest

Compound Name: Ethyl methyl sulfoxide

Cat. No.: B156511 Get Quote

Application Notes and Protocols for Handling
Ethyl Methyl Sulfoxide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive Standard Operating Procedure (SOP) for the safe

handling of ethyl methyl sulfoxide (EMSO) in a laboratory setting. Due to the limited specific

safety data available for ethyl methyl sulfoxide, this SOP incorporates safety protocols for the

closely related and well-studied compound, dimethyl sulfoxide (DMSO), as a conservative

measure.

Introduction
Ethyl methyl sulfoxide (CAS No: 1669-98-3) is an organic sulfoxide with the chemical formula

C₃H₈OS.[1][2] It is a colorless and odorless liquid that is miscible with water, alcohol, and most

organic solvents.[3] While specific toxicological data for EMSO is not extensively documented,

its structural similarity to DMSO suggests that it may have the ability to penetrate the skin and

act as a carrier for other dissolved substances.[4][5][6] Therefore, it is imperative to handle

EMSO with caution to minimize exposure and mitigate potential hazards.

Hazard Identification and Risk Assessment
The primary hazards associated with sulfoxides like EMSO are based on the known properties

of DMSO:
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Combustibility: Classified as a combustible liquid.[7]

Skin and Eye Irritation: May cause irritation upon contact.[8]

Respiratory Tract Irritation: Inhalation of vapors may cause irritation.[8]

Skin Penetration: Can be rapidly absorbed through the skin and may facilitate the absorption

of other dissolved chemicals, potentially increasing their toxicity.[4][5][6]

Reactivity: Can react explosively with acyl chlorides and have strong reactions with various

other compounds.[4] Decomposition at high temperatures can be violent.[4]

Hazard Identification

Control Measures

Engineering Controls
Administrative Controls Personal Protective Equipment (PPE)

Risk Mitigation

Identify Potential Hazards:
- Combustibility

- Skin/Eye Irritation
- Skin Penetration

- Reactivity

Work in a certified
chemical fume hood.

- Follow SOP
- Receive proper training
- Label containers clearly

- Safety Goggles
- Chemical-resistant Gloves

- Lab Coat

Safe Handling
Practices
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Caption: Logical workflow for hazard identification and control.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of ethyl methyl
sulfoxide.

Table 1: Physical and Chemical Properties of Ethyl Methyl Sulfoxide

Property Value Reference

Molecular Formula C₃H₈OS [1][2][9][10]

Molecular Weight 92.160 g/mol [1][2][9][10]

Density 1.052 g/cm³ [1][9]

Boiling Point 198.2°C at 760 mmHg [1][9]

Flash Point 73.7°C [1][9]

Vapor Pressure 0.512 mmHg at 25°C [1][9]

Appearance Colorless, odorless liquid [3]

Solubility
Miscible with water, alcohol,

and most organic solvents
[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Proper PPE is mandatory when handling ethyl methyl sulfoxide.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

must be worn.[11][12]

Hand Protection: Due to the skin-penetrating nature of sulfoxides, appropriate gloves are

crucial. Butyl rubber, fluoroelastomer, or neoprene gloves are recommended.[4][13] Nitrile
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gloves may offer protection for brief contact but can degrade with prolonged exposure.[4]

Always inspect gloves for integrity before use.

Body Protection: A chemical-resistant lab coat, long pants, and closed-toe shoes must be

worn to prevent skin contact.[11][12]

All work with ethyl methyl sulfoxide should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[11][14]

Avoid contact with skin, eyes, and clothing.[8][11]

Do not inhale vapors or mists.

Keep containers tightly closed when not in use.[11]

Use the smallest quantity of the chemical necessary for the experiment.

Wash hands thoroughly with soap and water after handling.[11]

Do not eat, drink, or smoke in the laboratory.

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a cool, dry, and well-ventilated area.[11]

Keep containers securely sealed.[11]

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

acyl chlorides.[4][7]

It is recommended to store with other combustible liquids in a designated flammables

cabinet.[13]

The following workflow outlines the procedure for handling a chemical spill.
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Caption: Workflow for responding to a chemical spill.
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Detailed Spill Cleanup Methodology:

Minor Spill:

Alert personnel in the immediate area.

Wear appropriate PPE, including gloves, goggles, and a lab coat.[6]

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[6]

Carefully collect the absorbed material into a sealable container.[6]

Clean the spill area with soap and water.[15]

Label the container with its contents and dispose of it as hazardous waste.

Major Spill:

Immediately evacuate the area and alert others.[15]

If there is a risk of fire, activate the nearest fire alarm.[11]

Contact the institution's emergency response team.[11]

Personal Exposure Protocol:

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes.[5][8]

Eye Contact: Flush eyes immediately with water for at least 15 minutes at an emergency

eyewash station, holding the eyelids open. Seek prompt medical attention.[5][8]

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen

and seek medical attention.[5][7]

Ingestion: Do NOT induce vomiting. Have the person rinse their mouth with water and drink

two to four glasses of water or milk. Seek immediate medical attention.[8]
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All ethyl methyl sulfoxide waste, including contaminated materials from spill cleanups,

must be treated as hazardous waste.

Collect waste in a clearly labeled and tightly sealed container.[11]

Store the waste container in a designated, well-ventilated area away from incompatible

materials.

Arrange for disposal through the institution's environmental health and safety office. Do not

pour down the drain.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl methyl sulfoxide (1669-98-3) for sale [vulcanchem.com]

2. Sulfoxide, ethyl methyl [webbook.nist.gov]

3. Ethyl methyl sulfoxide | chemical compound | Britannica [britannica.com]

4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

5. westliberty.edu [westliberty.edu]

6. uwm.edu [uwm.edu]

7. fishersci.com [fishersci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. ETHYLMETHYLSULPHOXIDE | CAS#:1669-98-3 | Chemsrc [chemsrc.com]

10. GSRS [precision.fda.gov]

11. marquette.edu [marquette.edu]

12. zaeralab.ucr.edu [zaeralab.ucr.edu]

13. uwaterloo.ca [uwaterloo.ca]

14. scribd.com [scribd.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b156511?utm_src=pdf-body
https://www.marquette.edu/research-compliance/documents/bio/dmso.docx
https://www.scribd.com/document/223718476/SOP-Dimethyl-Sulfoxide
https://www.benchchem.com/product/b156511?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc21249804
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1669983&Mask=FFFFFF
https://www.britannica.com/science/ethyl-methyl-sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://westliberty.edu/health-and-safety/files/2010/02/Methyl-sulfoxide.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/DMSO-SOP.docx
https://www.fishersci.com/store/msds?partNumber=AC348441000&productDescription=METHYL+SULFOXIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95663.pdf
https://www.chemsrc.com/en/cas/1669-98-3_538460.html
https://precision.fda.gov/ginas/app/ui/substances/88607adb-2cfb-4189-80d4-080614763f91
https://www.marquette.edu/research-compliance/documents/bio/dmso.docx
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_c_to_e_2016-05.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.scribd.com/document/223718476/SOP-Dimethyl-Sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. depts.washington.edu [depts.washington.edu]

To cite this document: BenchChem. [Standard operating procedure for handling ethyl methyl
sulfoxide in the lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156511#standard-operating-procedure-for-handling-
ethyl-methyl-sulfoxide-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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